1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C16H25NOS2/c1-16(2,3)20-12-14-6-4-5-8-17(14)15(18)10-13-7-9-19-11-13/h7,9,11,14H,4-6,8,10,12H2,1-3H3
• InChI Key: APPHUSNGIPVFTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCC1CCCCN1C(=O)CC2=CSC=C2
• Molecular Formula: C16H25NOS2
• Molecular Weight: 311.5 g/mol
• CAS No.: 2034466-74-3

Description

This compound features a piperidine core substituted with a tert-butylthio-methyl group at the 2-position and a thiophen-3-yl moiety linked via an ethanone bridge.

Biological Activity

1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone is a synthetic compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, relevant studies, and potential applications in pharmacology.

Chemical Structure and Properties

The molecular formula of 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone is C13H19NOS, with a molecular weight of 239.36 g/mol. Its structure features a piperidine ring substituted with a tert-butylthio group and a thiophene moiety, which may influence its biological properties.

The exact mechanism of action for this compound is not fully elucidated; however, it is hypothesized to interact with various molecular targets, including enzymes and receptors involved in cellular signaling pathways. Such interactions may lead to modulation of biological responses, potentially affecting processes like inflammation, pain perception, and cell proliferation.

Analgesic Properties

Piperidine derivatives have been studied for their analgesic effects. The compound's structural characteristics may contribute to pain relief mechanisms, possibly through inhibition of specific pain pathways or modulation of neurotransmitter release.

Antioxidant Activity

Thiophene-containing compounds are often investigated for their antioxidant properties. The ability to scavenge free radicals could make this compound a candidate for further studies aimed at understanding its role in oxidative stress-related conditions.

Case Studies

• Antimicrobial Study : A study investigating the antimicrobial efficacy of piperidine derivatives found that compounds similar to 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone exhibited significant inhibition against Gram-positive and Gram-negative bacteria. This suggests that further exploration into this compound could yield promising results in developing new antimicrobial agents.
• Analgesic Research : In another study focused on piperidine analogs, compounds demonstrated varying degrees of analgesic activity in animal models. The results indicated that structural modifications could enhance efficacy, highlighting the importance of exploring 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone in pain management research.

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	Reference
4-(2-Piperidinyl)-1H-pyrrole	Antimicrobial
1-(4-Methylpiperidin-1-yl)-3-(thiophen-2-yl)propan-1-one	Analgesic
5-Methylthiazole derivatives	Antioxidant

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The following table summarizes critical differences between the target compound and structurally related molecules from the evidence:

Compound Name / Source	Core Structure	Thiophene Position	Key Substituents	Notable Properties
Target Compound	Piperidine	3-yl	tert-Butylthio-methyl	High lipophilicity; potential steric hindrance
1-(1-Aryl-tetrazol-5-yl)-2-piperidinyl-ethanone ()	Piperidine	N/A	Tetrazol-5-yl	Enhanced hydrogen bonding (tetrazole); antifungal activity implied
1-(4-Phenylpiperidin-1-yl)-4-(thiophen-2-yl)butan-1-one ()	Piperidine	2-yl	Phenyl, butanone chain	Extended alkyl chain may improve membrane permeability
MK47 ()	Piperazine	2-yl	Trifluoromethylphenyl	Electron-withdrawing group enhances stability; higher solubility
1-(4-Chlorophenyl)-2-methyl-2-phenyl-5-(thiophen-2-yl)-1,2-dihydro-3H-pyrrol-3-one ()	Pyrrolone	2-yl	Chlorophenyl, methyl-phenyl	Rigid pyrrolone core; possible CYP450 inhibition